molecular formula C14H21BrO2Si B8517666 2-Bromo-1-(3-{[tert-butyl(dimethyl)silyl]oxy}phenyl)ethanone CAS No. 157610-59-8

2-Bromo-1-(3-{[tert-butyl(dimethyl)silyl]oxy}phenyl)ethanone

Cat. No.: B8517666
CAS No.: 157610-59-8
M. Wt: 329.30 g/mol
InChI Key: XNNRIXZDXMJHRH-UHFFFAOYSA-N
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Description

2-Bromo-1-(3-{[tert-butyl(dimethyl)silyl]oxy}phenyl)ethanone is a useful research compound. Its molecular formula is C14H21BrO2Si and its molecular weight is 329.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

157610-59-8

Molecular Formula

C14H21BrO2Si

Molecular Weight

329.30 g/mol

IUPAC Name

2-bromo-1-[3-[tert-butyl(dimethyl)silyl]oxyphenyl]ethanone

InChI

InChI=1S/C14H21BrO2Si/c1-14(2,3)18(4,5)17-12-8-6-7-11(9-12)13(16)10-15/h6-9H,10H2,1-5H3

InChI Key

XNNRIXZDXMJHRH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution (40 mL) of the compound (9.4 g, 37 mmol) obtained in Example 38a in diethyl ether was added phenyltrimethylammonium tribromide (14 g, 37 mmol), and the mixture was stirred at room temperature for 5 hr. After confirmation of the termination of the reaction by TLC, aqueous sodium thiosulfate solution was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The obtained organic layer was washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give a crude title compound as a colorless oil.
[Compound]
Name
solution
Quantity
40 mL
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reactant
Reaction Step One
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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